3,4-Dichloro-5-ethoxypyridazine
Overview
Description
3,4-Dichloro-5-ethoxypyridazine is a chemical compound with the molecular formula C6H6Cl2N2O . It is used in laboratory chemicals and the manufacture of chemical compounds .
Molecular Structure Analysis
The molecular structure of this compound is represented by the formula C6H6Cl2N2O . The SMILES representation of the molecule is CCOC1=CN=NC(=C1Cl)Cl .Physical and Chemical Properties Analysis
The molecular weight of this compound is 193.03 . More detailed physical and chemical properties are not available in the current resources.Scientific Research Applications
Synthesis and Chemical Properties
- 3,4-Dichloro-5-ethoxypyridazine has been utilized in the synthesis of various chemically diverse compounds. For instance, it serves as a starting material in the synthesis of novel thieno[2,3-c]pyridazines with potential antibacterial activities (Al-Kamali et al., 2014).
- It's also involved in the creation of 2,3-Dichloro-5-trifluoromethylpyridine, a key intermediate in synthesizing certain pesticides (Chen Mei-ling, 2003).
- Additionally, its derivatives have been explored for their potential in forming electrophilic chlorinating agents, showcasing its versatility in organic synthesis (Yong-Dae Park et al., 2005).
Antimicrobial and Antiprotozoal Activities
- Several studies have demonstrated the antimicrobial properties of compounds derived from this compound. For instance, its derivatives have shown significant antimicrobial activities against various microorganisms, suggesting its potential in developing new antimicrobial agents (Bektaş et al., 2007).
- Research on pyridazines carrying polyfluoro substituents, derived from this compound, has indicated promising antiprotozoal activity, further broadening its potential in medicinal chemistry applications (Kamiński et al., 2006).
Spectroscopic Studies
- The vibrational spectra and potential energy distributions of compounds related to this compound have been extensively studied using density functional theory. These studies are crucial for understanding the physical and chemical properties of these compounds at a molecular level (Krishnakumar & Ramasamy, 2005).
Properties
IUPAC Name |
3,4-dichloro-5-ethoxypyridazine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6Cl2N2O/c1-2-11-4-3-9-10-6(8)5(4)7/h3H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HDQWKXZQWLSTKM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CN=NC(=C1Cl)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60291417 | |
Record name | 3,4-dichloro-5-ethoxypyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60291417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.03 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
501919-95-5 | |
Record name | 3,4-dichloro-5-ethoxypyridazine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60291417 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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